Cas no 2227767-61-3 ((3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid)

• Product name: (3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid
• CAS No: 2227767-61-3
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 5975166
• PubChem ID: 165613604

(3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid
• 2227767-61-3
• EN300-1751750

• Inchi： 1S/C10H14O3S/c1-2-3-7-4-5-9(14-7)8(11)6-10(12)13/h4-5,8,11H,2-3,6H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key： KWOIHDFXNMAKOZ-MRVPVSSYSA-N
• SMILES： S1C(=CC=C1[C@@H](CC(=O)O)O)CCC

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.8Ų

Additional information on (3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid

Recent Advances in the Study of (3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid (CAS: 2227767-61-3)

The compound (3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid (CAS: 2227767-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, characterized by its thiophene moiety, has shown promising potential in various therapeutic applications, particularly in metabolic disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic utility.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have optimized stereoselective synthesis methods to produce (3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid with high enantiomeric purity. These methods often involve asymmetric hydrogenation or enzymatic catalysis, which are critical for ensuring the compound's biological activity. The improved synthetic protocols have facilitated larger-scale production, enabling more extensive preclinical evaluations.

Pharmacological studies have revealed that (3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid exhibits potent anti-inflammatory and metabolic modulatory effects. In vitro and in vivo experiments have demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory conditions. Additionally, its interaction with peroxisome proliferator-activated receptors (PPARs) highlights its role in regulating lipid metabolism, making it a candidate for metabolic syndrome and related disorders.

Recent preclinical trials have further elucidated the compound's safety profile and pharmacokinetics. Studies in animal models have shown favorable bioavailability and tissue distribution, with minimal adverse effects at therapeutic doses. These findings underscore the compound's potential for clinical development. However, further research is needed to address challenges such as metabolic stability and formulation optimization to enhance its therapeutic efficacy.

In conclusion, (3R)-3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid (CAS: 2227767-61-3) represents a promising candidate for drug development, with its multifaceted pharmacological properties and improved synthetic accessibility. Ongoing research aims to explore its full therapeutic potential and translate these findings into clinical applications. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in chemical biology and pharmaceutical sciences.